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Compound of Interest

Compound Name: DL-Cystathionine dihydrochloride

Cat. No.: B10861756 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. A critical aspect of this is the correct disposal of chemical waste.

This guide provides essential, step-by-step procedures for the proper disposal of DL-
Cystathionine dihydrochloride, ensuring the safety of personnel and compliance with

regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle DL-Cystathionine
dihydrochloride with appropriate care. Based on available safety data, this compound is

intended for research use only. While specific hazard information for DL-Cystathionine
dihydrochloride is not detailed in readily available public information, it is best practice to treat

it as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

compound, including:

Safety glasses or goggles

Gloves

Laboratory coat
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The proper disposal of DL-Cystathionine dihydrochloride should be conducted in

accordance with federal, state, and local environmental regulations. The following protocol

outlines the recommended steps for its safe disposal:

Consult the Safety Data Sheet (SDS): The most critical step is to obtain and thoroughly

review the Safety Data Sheet (SDS) for DL-Cystathionine dihydrochloride provided by the

manufacturer. This document contains specific information regarding the chemical's hazards,

handling, and disposal.

Waste Characterization: DL-Cystathionine dihydrochloride should be treated as a

chemical waste. Do not dispose of it down the drain or in the regular trash unless explicitly

permitted by your institution's environmental health and safety (EHS) office and local

regulations.

Containerization:

Use a designated, compatible, and properly labeled hazardous waste container.

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or

spills.

The label should clearly identify the contents as "Hazardous Waste" and include the full

chemical name: "DL-Cystathionine dihydrochloride."

Segregation: Store the waste container in a designated satellite accumulation area,

segregated from incompatible materials.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

chemical waste. Adhere to all institutional procedures for waste manifest and pickup

requests.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information pertinent to

the handling of DL-Cystathionine dihydrochloride.
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Parameter Value Source

Molecular Formula C₇H₁₄N₂O₄S · 2HCl
Cayman Chemical Safety Data

Sheet

Molecular Weight 295.2 g/mol
Cayman Chemical Safety Data

Sheet

Form A solid
Cayman Chemical Safety Data

Sheet

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-
Cystathionine dihydrochloride.
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DL-Cystathionine Dihydrochloride Disposal Workflow

Start: Have DL-Cystathionine
dihydrochloride for disposal

Consult Safety Data Sheet (SDS)

Assess Hazards and
Regulatory Requirements

Is it considered
hazardous waste?

Collect in a labeled,
compatible hazardous

waste container

Yes

Follow institutional guidelines
for non-hazardous waste

No

Contact Environmental Health
& Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for DL-Cystathionine dihydrochloride.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of DL-Cystathionine dihydrochloride, contributing to a secure research

environment.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of DL-
Cystathionine Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861756#dl-cystathionine-dihydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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